Cas no 7801-80-1 (3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 7801-80-1
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• CID: 548011
• PubChem ID: 78438157
• Update Time: 2024-10-27

3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Serine,O-acetyl-N-[(1,1-dimethylethoxy)carbonyl]-
• Boc-O-acetyl-L-serine dicyclohexylammonium salt
• Boc-Ser(Ac)-OH · DCHA
• BOC-SER(AC)-OH DCHA
• Boc-Ser(Ac)-OH.DCHA
• 3-acetoxy-2S-(tert-butoxycarbonylamino)propionic acid
• Boc-Ser(Ac)-OH
• BOC-SERINE(AC)-OH DCHA
• N-Boc-O-acetyl-L-serine
• N-tert-butyloxycarbonyl-O-acetyl-L-serine
• 3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid
• N-ALPHA-T-BUTOXYCARBONYL-O-ACETYL-L-SERINE DICYCLOHEXYLAMMONIUM SALT
• Boc-L-Ser(Ac)-OH·DCHA
• Boc-O-acetyl-L-serine dicyclohexylammonium salt≥ 95% (HPLC)

• Inchi： 1S/C10H17NO6/c1-6(12)16-5-7(8(13)14)11-9(15)17-10(2,3)4/h7H,5H2,1-4H3,(H,11,15)(H,13,14)/t7-/m0/s1
• InChI Key： SRVNTRAORYFMKK-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](COC(C)=O)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 428.28900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 408.8±40.0 °C(Predicted)
• PSA: 113.96000
• LogP: 4.55060
• pka: 3.38±0.10(Predicted)

3-(acetyloxy)-2-{(tert-butoxy)carbonylamino}propanoic acid Security Information

• Storage Condition：2-8°C